Cas no 1256358-97-0 (4-Bromo-1h-indole-2-boronic acid pinacol ester)
4-Bromo-1H-indole-2-boronic acid pinacol ester is a versatile boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions. The bromo substituent at the 4-position enhances its reactivity in palladium-catalyzed transformations, enabling selective functionalization of the indole scaffold. The pinacol ester group improves stability and handling compared to free boronic acids, reducing protodeboronation risks. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its compatibility with a wide range of reaction conditions and functional groups makes it a useful intermediate in medicinal chemistry and materials science applications. Proper storage under inert conditions is recommended to maintain stability.
1256358-97-0 structure
Product Name:4-Bromo-1h-indole-2-boronic acid pinacol ester
CAS No:1256358-97-0
MF:C14H17BBrNO2
MW:322.005283117294
MDL:MFCD11858385
CID:828618
Update Time:2026-04-29
4-Bromo-1h-indole-2-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- 4-Bromo-1h-indole-2-boronic acid pinacol ester
-
- MDL： MFCD11858385
Computed Properties
- Exact Mass: 321.05400
Experimental Properties
- PSA: 34.25000
- LogP: 3.22960
4-Bromo-1h-indole-2-boronic acid pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1h-indole-2-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0065P-1g |
4-Bromo-1H-indole-2-boronic acid pinacol ester |
1256358-97-0 | 97% | 1g |
5071.29CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0065P-5g |
4-Bromo-1H-indole-2-boronic acid pinacol ester |
1256358-97-0 | 97% | 5g |
16943.89CNY | 2021-05-07 | |
| TRC | B694528-25mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694528-50mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 50mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B694528-100mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 100mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B694528-250mg |
4-Bromo-1h-indole-2-boronic acid pinacol ester |
1256358-97-0 | 250mg |
$ 207.00 | 2023-04-18 | ||
| Chemenu | CM206704-250mg |
4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1256358-97-0 | 95% | 250mg |
$167 | 2023-02-03 | |
| Chemenu | CM206704-1g |
4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1256358-97-0 | 95% | 1g |
$398 | 2023-02-03 | |
| eNovation Chemicals LLC | Y1001347-5g |
4-bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1256358-97-0 | 95% | 5g |
$1400 | 2024-08-02 | |
| abcr | AB272337-250 mg |
4-Bromo-1H-indole-2-boronic acid pinacol ester; 97% |
1256358-97-0 | 250mg |
€212.00 | 2023-04-26 |
4-Bromo-1h-indole-2-boronic acid pinacol ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
1256358-97-0 (4-Bromo-1h-indole-2-boronic acid pinacol ester) Related Products
- 652148-98-6(5-bromo-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
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- 1256358-95-8(4-chloro-1H-indole-2-boronic acid pinacol ester)
- 1218791-00-4(6-bromoindole-2-boronic acid pinacol ester)
- 476004-81-6(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 1256358-94-7(5-fluoro-1h-indole-2-boronic acid pinacol ester)
- 1256358-93-6(5-methyl-1H-indole-2-boronic acid pinacol ester)
- 1256358-92-5(5-Bromoindole-2-boronic acid, pinacol ester)
- 1256358-91-4(5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 1256358-98-1(6-fluoro-1h-indole-2-boronic acid pinacol ester)
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